![molecular formula C20H21N5O2S B2999250 (2-(Methylthio)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone CAS No. 1705209-34-2](/img/structure/B2999250.png)
(2-(Methylthio)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
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Description
(2-(Methylthio)phenyl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H21N5O2S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Research has focused on the synthesis and characterization of pyrazoline derivatives, demonstrating their antimicrobial and phytotoxic properties. These studies involve detailed structural analysis using techniques such as FTIR, NMR, and mass spectrometry to confirm compound structures (Amara Mumtaz et al., 2015).
Crystal Structure Analysis
- Crystal structure analysis of specific compounds has been conducted to understand their molecular configuration, crystalline form, and potential interactions. Such studies provide insights into the atomic and molecular structure of compounds (G. Sun et al., 2017).
Biological Activities
- Several studies have synthesized and evaluated the biological activities of compounds, including antimicrobial, anticancer, herbicidal, and insecticidal effects. These activities are tested through various bioassays, demonstrating the potential therapeutic applications of these compounds (R. S. Gouhar and Eman M. Raafat, 2015; Baolei Wang et al., 2015).
Molecular Interaction Studies
- Research into the molecular interactions of compounds with biological receptors has been conducted to understand their mechanism of action. These studies involve computational and experimental approaches to determine how compounds interact with specific targets, providing valuable insights for drug design (J. Shim et al., 2002).
Properties
IUPAC Name |
(2-methylsulfanylphenyl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O2S/c1-28-17-7-3-2-6-15(17)20(26)25-10-4-5-14(13-25)11-18-23-19(24-27-18)16-12-21-8-9-22-16/h2-3,6-9,12,14H,4-5,10-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGAPIRFDOONAPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)N2CCCC(C2)CC3=NC(=NO3)C4=NC=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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